3-Propionylamino-pyrazine-2-carboxylic acid amide

• Molecular Formula: C8H10N4O2
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 3-(propanoylamino)pyrazine-2-carboxamide
• InChI: InChI=1S/C8H10N4O2/c1-2-5(13)12-8-6(7(9)14)10-3-4-11-8/h3-4H,2H2,1H3,(H2,9,14)(H,11,12,13)
• InChI Key: UHFUSWUAKRAMSL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC=CN=C1C(=O)N

Description

3-Propionylamino-pyrazine-2-carboxylic acid amide is a useful research compound. Its molecular formula is C8H10N4O2 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-amino-pyrazine-2-carboxylic acid (20.9 g, 0.15 mol), pyridine (29.6 g, 0.375 mol) and DMAP (1.83 g, 15 mmol) in propionic acid anhydride (100 mL) was stirred at room temperature overnight. The reaction mixture was poured into NH3.H2O (500 mL) partially at 0° C. After stirred for 30 min at 0° C., the precipitated solid was filtered, washed with water, dried in air to give 3-propionylamino-pyrazine-2-carboxylic acid amide as a beige solid (12.4 g, 43%), which was used directly in the next step.